Cas no 868376-90-3 (N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide)

• Product Name: N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• CAS No: 868376-90-3
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6098504
• PubChem ID: 2151269
• Update Time: 2025-10-30

N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• IRBWGSOJXQKGMP-VXPUYCOJSA-N
• N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• 868376-90-3
• (Z)-N-(5,7-dimethyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide
• AKOS024611352
• F1816-0092
• N-[(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide

• Inchi： 1S/C19H15N3O3S/c1-4-8-21-16-10-12(2)9-13(3)17(16)26-19(21)20-18(23)14-6-5-7-15(11-14)22(24)25/h1,5-7,9-11H,8H2,2-3H3/b20-19+
• InChI Key： IRBWGSOJXQKGMP-FMQUCBEESA-N
• SMILES： C(/N=C1\N(CC#C)C2=CC(C)=CC(C)=C2S\1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Additional information on N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide

Research Brief on N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS: 868376-90-3)

N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS: 868376-90-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold and nitrobenzamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis of N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide involves a multi-step process that includes the condensation of 5,7-dimethyl-2,3-dihydro-1,3-benzothiazole with prop-2-yn-1-amine, followed by the introduction of the nitrobenzamide group. The compound's structural features, such as the presence of a prop-2-yn-1-yl group and a nitrobenzamide moiety, contribute to its unique reactivity and biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluation.

In vitro studies have demonstrated that N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its ability to modulate the activity of transcription factors such as NF-κB further underscores its therapeutic potential in inflammatory and autoimmune diseases.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide. The compound exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development. However, further optimization is required to address its metabolic stability and potential toxicity issues. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features, potent biological activity, and favorable pharmacokinetic properties make it a valuable lead compound for the treatment of inflammatory and autoimmune diseases. Future research should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in clinical trials.